Cas no 1329502-96-6 (Isopropyl Acetoacetate-d7)

Isopropyl Acetoacetate-d7 is a deuterated derivative of isopropyl acetoacetate, where seven hydrogen atoms are replaced by deuterium. This isotopic labeling enhances its utility in NMR spectroscopy and mass spectrometry, providing improved signal resolution and reduced background interference in analytical studies. The compound is particularly valuable in metabolic research, pharmacokinetics, and tracer studies due to its stable isotopic signature. Its high chemical purity and isotopic enrichment ensure reliable reproducibility in experimental applications. Isopropyl Acetoacetate-d7 is commonly employed as an intermediate in synthetic chemistry, especially in the preparation of deuterated pharmaceuticals and fine chemicals, where precise labeling is critical.
Isopropyl Acetoacetate-d7 structure
Isopropyl Acetoacetate-d7 structure
Product Name:Isopropyl Acetoacetate-d7
CAS No:1329502-96-6
MF:C7H12O3
MW:151.211514472961
CID:2253633
Update Time:2025-10-29

Isopropyl Acetoacetate-d7 Chemical and Physical Properties

Names and Identifiers

    • Isopropyl Acetoacetate-d7
    • GVIIRWAJDFKJMJ-TXVPSQRDSA-N
    • Inchi: 1S/C7H12O3/c1-5(2)10-7(9)4-6(3)8/h5H,4H2,1-3H3/i1D3,2D3,5D
    • InChI Key: GVIIRWAJDFKJMJ-TXVPSQRDSA-N
    • SMILES: C(OC([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])(=O)CC(=O)C

Isopropyl Acetoacetate-d7 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I823727-1g
Isopropyl Acetoacetate-d7
1329502-96-6
1g
$ 242.00 2023-09-07
TRC
I823727-10g
Isopropyl Acetoacetate-d7
1329502-96-6
10g
$ 1877.00 2023-09-07
TRC
I823727-10000mg
Isopropyl Acetoacetate-d7
1329502-96-6
10g
$1877.00 2023-05-18

Isopropyl Acetoacetate-d7 Related Literature

Additional information on Isopropyl Acetoacetate-d7

Latest Research Insights on 1329502-96-6 and Isopropyl Acetoacetate-d7 in Chemical Biology and Pharmaceutical Applications

The compound with the CAS number 1329502-96-6 and its deuterated derivative, Isopropyl Acetoacetate-d7, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are pivotal in the synthesis of various bioactive molecules and serve as essential intermediates in drug discovery and development. This research brief aims to provide an up-to-date overview of the latest findings related to these compounds, focusing on their applications, mechanisms, and potential therapeutic benefits.

Recent studies have highlighted the role of 1329502-96-6 as a versatile building block in organic synthesis. Its unique chemical properties enable the formation of complex molecular architectures, which are crucial for the development of novel pharmaceuticals. For instance, researchers have utilized this compound in the synthesis of kinase inhibitors, which are promising candidates for cancer therapy. The deuterated form, Isopropyl Acetoacetate-d7, has been particularly valuable in metabolic studies, offering enhanced stability and improved detection in mass spectrometry analyses.

One of the groundbreaking studies published this year explored the use of Isopropyl Acetoacetate-d7 in tracing metabolic pathways. By incorporating deuterium atoms, researchers were able to monitor the compound's distribution and transformation within biological systems with unprecedented precision. This approach has provided new insights into drug metabolism and pharmacokinetics, paving the way for more efficient drug design and optimization. The study also demonstrated the compound's potential in reducing metabolic liabilities, a common challenge in drug development.

In addition to its metabolic applications, Isopropyl Acetoacetate-d7 has been employed in the synthesis of isotopically labeled compounds for nuclear magnetic resonance (NMR) spectroscopy. These labeled compounds are indispensable tools for elucidating molecular structures and dynamics, further advancing our understanding of biological processes. The high isotopic purity and stability of Isopropyl Acetoacetate-d7 make it an ideal choice for such applications, as evidenced by several recent publications in leading chemistry journals.

Another area of interest is the potential therapeutic applications of derivatives of 1329502-96-6. Preliminary studies have shown that certain analogs exhibit potent anti-inflammatory and antimicrobial activities. These findings suggest that further exploration of this chemical space could yield new leads for treating a range of diseases. However, more extensive preclinical and clinical studies are needed to validate these observations and assess the safety and efficacy of these compounds.

In conclusion, the latest research on 1329502-96-6 and Isopropyl Acetoacetate-d7 underscores their importance in chemical biology and pharmaceutical sciences. From serving as key intermediates in drug synthesis to enabling advanced metabolic and structural studies, these compounds continue to drive innovation in the field. Future research should focus on expanding their applications, optimizing their synthetic routes, and exploring their therapeutic potential in greater detail. The insights gained from these studies will undoubtedly contribute to the development of next-generation pharmaceuticals and diagnostic tools.

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